Cas no 2694728-63-5 (N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide)

• Product Name: N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide
• CAS No: 2694728-63-5
• MF: C₁₉H₁₅F₂N₃O₂
• MW: 355.338111162186
• CID: 6158716
• PubChem ID: 70838704
• Update Time: 2025-06-14

N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide
• EN300-28339506
• AKOS040733416
• MS-25548
• HY-125469
• SCHEMBL13102286
• ICA-105665
• 2694728-63-5
• CS-0091751

• Inchi： 1S/C19H15F2N3O2/c20-13-5-1-11(2-6-13)9-17(25)23-24-18(12-3-4-12)22-16-10-14(21)7-8-15(16)19(24)26/h1-2,5-8,10,12H,3-4,9H2,(H,23,25)
• InChI Key： QVQACHQOSXTOLH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(C1CC1)N(C2=O)NC(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 355.11323305g/mol
• Monoisotopic Mass: 355.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide (CAS No. 2694728-63-5)

The compound N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide (CAS No. 2694728-63-5) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This quinazoline derivative is characterized by its unique structural features, including a cyclopropyl group and a fluorophenyl moiety, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in drug discovery targeting precision medicine and personalized therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing drug-resistant diseases and chronic conditions. The structural complexity of N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide makes it a promising candidate for further investigation. Its fluorine-substituted aromatic ring enhances metabolic stability, a feature highly sought after in modern pharmacokinetic optimization. This aligns with the growing focus on bioavailability and drug-likeness in pharmaceutical development.

The synthesis of CAS No. 2694728-63-5 involves multi-step organic reactions, often starting from 2-amino-4-fluorobenzoic acid derivatives. Key steps include cyclocondensation to form the quinazolinone core, followed by N-acylation with the 4-fluorophenylacetic acid moiety. Such synthetic routes are frequently discussed in medicinal chemistry forums and patent literature, reflecting industry interest in scalable production methods for this class of compounds.

From a structure-activity relationship (SAR) perspective, the cyclopropyl group at the 2-position of the quinazolinone scaffold is believed to influence target binding affinity, while the fluoro substituents modulate electronic properties and lipophilicity. These features are particularly relevant for CNS-penetrant drugs, a hot topic in neuroscience research addressing neurodegenerative disorders. Computational studies using molecular docking and QSAR models suggest potential interactions with various enzyme targets, though experimental validation remains ongoing.

Current research trends indicate growing interest in fluorinated pharmaceuticals, with approximately 30% of newly approved drugs containing fluorine atoms. The presence of two fluorine atoms in N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide positions it well within this important class of compounds. Pharmaceutical companies are actively investigating such molecules for their improved target selectivity and reduced off-target effects, key considerations in drug safety profiling.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The proton NMR spectrum shows characteristic signals for the quinazolinone protons (δ 7.5-8.5 ppm) and cyclopropyl protons (δ 1.0-1.5 ppm), while 19F NMR reveals distinct peaks for the two fluorine environments. These analytical data are crucial for quality control in pharmaceutical manufacturing and are frequently referenced in method development discussions.

The potential therapeutic applications of CAS 2694728-63-5 are being explored in various disease models, particularly those involving protein kinase dysregulation. Preliminary studies suggest activity against certain tyrosine kinases, which are important targets in oncology research and autoimmune disease treatment. However, researchers emphasize the need for comprehensive in vivo studies to evaluate its therapeutic index and safety profile before clinical consideration.

From a chemical biology perspective, this compound serves as a valuable chemical probe for studying signal transduction pathways. Its ability to potentially modulate cell proliferation and inflammatory responses makes it relevant to current research on age-related diseases and immune modulation. These applications align with the increasing focus on multi-target therapeutics in complex diseases.

In the context of intellectual property, several patents have emerged covering quinazolinone derivatives with similar structural motifs, indicating the commercial potential of this chemical class. The specific substitution pattern of N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide represents a distinct patent space, with potential applications in combination therapies and drug repurposing strategies.

Environmental and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of this compound are currently under investigation. Early in silico predictions suggest favorable metabolic stability due to the fluorine substitutions, though experimental hepatotoxicity screening and CYP inhibition studies are needed. These considerations are particularly important given the pharmaceutical industry's emphasis on green chemistry principles and sustainable drug development.

As research progresses, N-(2-cyclopropyl-7-fluoro-4-oxo-3,4-dihydroquinazolin-3-yl)-2-(4-fluorophenyl)acetamide continues to demonstrate potential as a lead compound for further optimization. Its structural features address multiple drug design challenges simultaneously, making it a compelling subject for medicinal chemistry investigations. Future directions may include prodrug development to enhance oral bioavailability or formulation optimization for specific delivery routes.

The scientific community continues to explore the full potential of CAS No. 2694728-63-5, with particular interest in its target engagement profiles and mechanistic studies. As with many heterocyclic compounds in drug discovery, the balance between potency and selectivity remains a key research focus, driving innovation in structure-based drug design and fragment-based screening approaches.